Cas no 131084-56-5 (Ethyl2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate)

• Product Name: Ethyl2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate
• CAS No: 131084-56-5
• MF: C₁₀H₈ClN₃O₄
• MW: 269.641221046448
• MDL: MFCD31567255
• CID: 4583044
• Update Time: 2025-06-15

Ethyl2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate
• Ethyl2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate

• MDL： MFCD31567255
• Inchi： 1S/C10H8ClN3O4/c1-2-18-10(15)6(5-12)9-7(14(16)17)3-4-8(11)13-9/h3-4,6H,2H2,1H3
• InChI Key： WPNKIRBIBJQEME-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1=NC(Cl)=CC=C1[N+]([O-])=O)C#N

Additional information on Ethyl2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate

Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate: A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate is a versatile and highly significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various biologically active molecules. This compound, identified by its CAS number 131084-56-5, has garnered considerable attention due to its role in the development of novel therapeutic agents. The structural features of this molecule, particularly its pyridine core and functional groups such as chloro and nitro substituents, make it an attractive scaffold for medicinal chemists seeking to design compounds with enhanced pharmacological properties.

The utility of Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate lies in its ability to undergo a variety of chemical transformations, which are essential for constructing complex drug molecules. The presence of a cyano group at the 2-position and an ethyl ester moiety at the 3-position provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities. For instance, the cyano group can be reduced to an amine or converted into a carboxylic acid, while the ester can be hydrolyzed to yield a free carboxylic acid, facilitating further derivatization.

In recent years, there has been a surge in research focused on developing novel inhibitors targeting various disease pathways. Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate has emerged as a valuable building block in this context. Its pyridine ring is a common motif in many bioactive compounds, particularly those targeting enzymes involved in cancer metabolism and inflammation. The chloro and nitro substituents not only enhance the lipophilicity of the molecule but also serve as handles for further chemical modifications, allowing chemists to fine-tune solubility and metabolic stability.

One of the most compelling applications of Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate is in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. Researchers have leveraged the structural features of this compound to design inhibitors that selectively target specific kinases. For example, modifications to the pyridine core have been shown to improve binding affinity and selectivity against particular kinase targets. This has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The role of Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate extends beyond kinase inhibition. It has also been utilized in the synthesis of compounds with anti-inflammatory and antimicrobial properties. The nitro group, in particular, is known for its ability to modulate redox-sensitive signaling pathways, making it an attractive feature for designing anti-inflammatory agents. Additionally, the electron-withdrawing nature of the cyano group enhances electrophilicity at certain positions on the molecule, facilitating reactions that introduce additional functional groups useful for drug development.

The synthesis of Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available pyridine derivatives, chlorination and nitration reactions introduce the characteristic substituents at specific positions on the ring. Subsequent cyanation and esterification steps complete the formation of the target molecule. These synthetic routes are optimized for high yield and purity, ensuring that researchers have access to high-quality starting material for their downstream applications.

The growing interest in this compound underscores its importance as a pharmaceutical intermediate. As drug discovery efforts continue to evolve, Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate is expected to remain a cornerstone in medicinal chemistry research. Its structural flexibility and functional diversity make it an indispensable tool for chemists seeking to develop innovative therapeutic agents. Moreover, advances in computational chemistry and high-throughput screening technologies are likely to further enhance its utility by enabling faster and more efficient identification of promising drug candidates.

In conclusion, Ethyl 2-(6-Chloro-3-nitro-2-pyridyl)-2-cyanoacetate (CAS no: 131084-56-5) is a multifaceted compound with significant applications in pharmaceutical synthesis. Its unique structural features and reactivity profile make it an invaluable intermediate for developing novel therapeutic agents targeting various diseases. As research continues to progress, this compound will undoubtedly play an even greater role in shaping the future of drug discovery and development.